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Compound of Interest

Compound Name: 2-Bromobenzylamine

Cat. No.: B1296416

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core chemical properties,
structural information, synthesis, and analytical characterization of 2-Bromobenzylamine. It is
intended to be a valuable resource for professionals in research, and drug development who
are working with this versatile chemical intermediate.

Chemical and Physical Properties

2-Bromobenzylamine is a clear, colorless to yellow liquid at room temperature.[1] It is an
important building block in organic synthesis, particularly in the pharmaceutical industry.[2][3]
The hydrochloride salt is a solid.[4]

Table 1: Physical and Chemical Properties of 2-Bromobenzylamine and its Hydrochloride Salt
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Property

Value (2-
Bromobenzylamine

)

Value (2-
Bromobenzylamine
Hydrochloride)

Reference(s)

Molecular Formula C7HsBrN C7HsBrN - HCI [2][5]
Molecular Weight 186.05 g/mol 222.51 g/mol [2][41[5]
White to light yellow
Clear colorless to )
Appearance o crystalline [1][6]
yellow liquid
powder/chunks
Melting Point 36 °C 227-230 °C [2][4]
- ) 118-119°C at 9 )
Boiling Point Not applicable [2]
mmHg
_ 1.481 g/cm3 .
Density ) Not available [2]
(Predicted)

Refractive Index

1.5880-1.6000 @
20°C

Not applicable

[1]

Soluble in alcohol and

Soluble in methanol

Solubility ether; Insoluble in [2][4]
(25 mg/mL).[4]
water.[2]
8.52+0.10 .
pKa ) Not available [2]
(Predicted)

Chemical Structure

The structure of 2-Bromobenzylamine consists of a benzylamine core with a bromine atom

substituted at the ortho (position 2) of the phenyl ring.

Table 2: Structural Identifiers for 2-Bromobenzylamine
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Identifier Value Reference(s)
IUPAC Name (2-bromophenyl)methanamine [5]
CAS Number 3959-05-5 [5]
SMILES String C1=CC=C(C(=C1)CN)Br [5]

NOYASZMZIBFFNZ-
InChl Key [5]
UHFFFAOYSA-N

Synthesis and Purification

2-Bromobenzylamine is commonly synthesized via the reductive amination of 2-
bromobenzaldehyde.[7]

This protocol describes a general procedure for the synthesis of 2-Bromobenzylamine.[8]

Materials:

2-Bromobenzaldehyde

e Methanol

e Ammonium formate (HCOONHa4)

¢ [pentamethylcyclopentadienyl*Ir(N-phenyl-2-pyridinecarboxamidate)Cl] (Ir catalyst)
o Diethyl ether (Et20)

e Hydrochloric acid (HCI), aqueous solution

e Potassium hydroxide (KOH), aqueous solution

¢ Dichloromethane (DCM)

e Sodium sulfate (Na2S0a4)

Equipment:
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e 1.5-dram vial with a magnetic stir bar

o Standard laboratory glassware

Procedure:

To a 1.5-dram vial equipped with a magnetic stir bar, add the carbonyl compound (0.5 mmol)
and the Iridium catalyst (1 mol%).[8]

e Add methanol (2.5 mL) to the vial.[8]

e Add solid ammonium formate (5 mmol, 10 equivalents).[8]

 Stir the solution at 37 °C for 15 hours.[8]

o Evaporate the solvent under reduced pressure.[8]

e Add aqueous HCI dropwise until a pH of 1-2 is reached.[8]

e Wash the solution with diethyl ether (3 x 5 mL) and collect the aqueous layer.[8]

e Adjust the pH of the aqueous solution to 10-12 using KOH.[8]

o Extract the product into dichloromethane (3 x 5 mL).[8]

o Combine the organic phases, dry over sodium sulfate, filter, and evaporate under reduced
pressure to yield the isolated product.[8]
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Synthesis Workflow: Reductive Amination

1. Combine 2-Bromobenzaldehyde,
Iridium Catalyst, and Methanol

l

2. Add Ammonium Formate

l

3. Stir at 37°C for 15 hours

l

4. Evaporate Solvent

l

5. Acidify with HCI (pH 1-2)

l

6. Wash with Diethyl Ether

l

7. Basify with KOH (pH 10-12)

:

8. Extract with Dichloromethane

l

9. Dry, Filter, and Evaporate

Isolated 2-Bromobenzylamine

Click to download full resolution via product page

Caption: Workflow for the synthesis of 2-Bromobenzylamine.
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The crude product from the synthesis can be purified through an acid-base extraction followed
by solvent removal.

Purification Workflow

Crude Product in Reaction Mixture

i

Acidify with HCI to pH 1-2

i

Wash with Diethyl Ether
(Removes non-basic impurities)

i

Collect Aqueous Layer
(Contains protonated amine)

i

Basify with KOH to pH 10-12

i

Extract with Dichloromethane

i

Dry Organic Layer
(e.g., with Na2S04)

i

Evaporate Solvent

Pure 2-Bromobenzylamine
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Caption: General workflow for the purification of 2-Bromobenzylamine.

Applications in Drug Development

2-Bromobenzylamine serves as a key pharmaceutical intermediate in the synthesis of a
variety of drugs and biologically active compounds.[3] Its utility stems from the presence of a
reactive primary amine and a bromo-substituted aromatic ring, which allows for diverse
chemical modifications. For instance, 2-Bromobenzylamine hydrochloride can react with
sulfonyl chlorides to form sulfonamides, a common structural motif in many therapeutic agents.

Spectroscopic Data

The structural elucidation of 2-Bromobenzylamine is confirmed through various spectroscopic
techniques.

e 1H NMR: In the proton NMR spectrum of an amine, the chemical shift of the N-H protons can
vary and often appears as a broad signal.[9] The protons on the carbon adjacent to the
nitrogen typically appear in the range of 2.3-3.0 ppm.[9]

e 13C NMR: The carbon atom directly bonded to the nitrogen atom in an amine generally
resonates in the 10-65 ppm region of the 3C NMR spectrum.[9]

» IR Spectroscopy: Primary amines, such as 2-Bromobenzylamine, typically exhibit two N-H
stretching bands in the region of 3300-3500 cm~.[9]

e Mass Spectrometry: The mass spectrum of 2-Bromobenzylamine shows a molecular ion
peak corresponding to its molecular weight.[5] The presence of a bromine atom will result in
a characteristic M+2 peak of nearly equal intensity to the molecular ion peak due to the
natural abundance of the 7°Br and 1Br isotopes.
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Spectroscopic Analysis of 2-Bromobenzylamine

2-Bromobenzylamine

y

IR Spectroscopy Mass Spectrometry

NMR Spectroscopy
(1H’ 13C)

Structural Elucidation

Click to download full resolution via product page
Caption: Relationship between 2-Bromobenzylamine and analytical techniques.

Safety and Handling

2-Bromobenzylamine and its hydrochloride salt are hazardous chemicals and should be
handled with appropriate safety precautions.

Hazard Classifications:

o Causes severe skin burns and eye damage.[5]

o Harmful if swallowed or in contact with skin.[5]

e May cause respiratory irritation.[6]

Precautionary Statements:

o Wear protective gloves, protective clothing, eye protection, and face protection.[10]
» Avoid breathing dust, fumes, gas, mist, vapors, or spray.[11]

e Use only outdoors or in a well-ventilated area.[11]
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e Wash skin thoroughly after handling.[10]

 In case of contact with eyes, rinse cautiously with water for several minutes.[10]
e If on skin, wash with plenty of soap and water.[6]

Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear tightly fitting safety goggles.[10]

« Skin Protection: Handle with chemical-impermeable gloves and wear appropriate protective
clothing.[10]

o Respiratory Protection: Use a dust mask (type N95) or a full-face respirator if exposure limits
are exceeded.[10]

Store in a dry, cool, and well-ventilated place under an inert atmosphere (nitrogen or argon) at
2-8 °C.[2][11] The container should be kept tightly closed.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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